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Compound of Interest

Compound Name: Ethyl chrysanthemate

Cat. No.: B043148 Get Quote

An In-depth Technical Guide to Ethyl
Chrysanthemate
Ethyl chrysanthemate, a key intermediate in the synthesis of pyrethroid insecticides, is a

compound of significant interest to researchers and professionals in the fields of agrochemicals

and drug development. This guide provides a comprehensive overview of its chemical identity,

physical properties, and a detailed experimental protocol for its synthesis.

Chemical Identity and CAS Number
Ethyl chrysanthemate is chemically known as ethyl 2,2-dimethyl-3-(2-methyl-1-

propenyl)cyclopropanecarboxylate. It is registered under the Chemical Abstracts Service (CAS)

with the number 97-41-6.[1][2][3] This unique identifier is crucial for accurately identifying the

compound in chemical databases and literature.

Physical and Chemical Properties
Ethyl chrysanthemate is a mixture of cis and trans isomers.[1][4] It typically appears as a

colorless to light yellow liquid. A summary of its key physical and chemical properties is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 97-41-6

Molecular Formula C12H20O2

Molecular Weight 196.29 g/mol

Appearance Colorless to light yellow liquid

Density 0.906 g/mL at 25 °C

Boiling Point 112 °C at 10 mmHg

Flash Point 184 °F (84.44 °C)

Refractive Index 1.461 at 20 °C

Solubility

Insoluble in water; soluble in

organic solvents like alcohol,

ethanol, methanol, acetone,

benzene, and toluene.

Stability
Stable under normal

temperatures and pressures.

Experimental Protocol: Synthesis via Diazoacetate
Method
The synthesis of ethyl chrysanthemate can be achieved through various methods, with the

diazoacetate method being a common approach. This method involves the reaction of 2,5-

dimethyl-2,4-hexadiene with ethyl diazoacetate in the presence of a copper catalyst.

Materials:

2,5-dimethyl-2,4-hexadiene

Ethyl diazoacetate

Copper powder (catalyst)
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Hydroquinone (antioxidant)

Nitrogen gas

Procedure:

To a reaction flask, add 2,5-dimethyl-2,4-hexadiene, a catalytic amount of copper powder,

and a small quantity of hydroquinone as an antioxidant.

Heat the mixture to 120 °C under a nitrogen atmosphere with rapid stirring.

Slowly add a solution of ethyl diazoacetate dropwise to the reaction mixture. The addition

rate should be controlled to manage the evolution of nitrogen gas.

After the addition is complete, continue stirring the mixture for an additional 30 minutes at the

same temperature.

Cool the reaction mixture to room temperature.

Distill the mixture to remove any unreacted 2,5-dimethyl-2,4-hexadiene, which can be

recovered and recycled.

Increase the vacuum and distill the residue to obtain ethyl chrysanthemate.

Visualization of the Synthesis Workflow
The following diagram illustrates the key steps involved in the synthesis of ethyl
chrysanthemate using the diazoacetate method.
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Reactants:
- 2,5-dimethyl-2,4-hexadiene

- Ethyl diazoacetate
- Copper powder (catalyst)

- Hydroquinone (antioxidant)

Reaction at 120°C
under Nitrogen

CoolingReaction complete

Nitrogen Gas (N2)

Distillation
(Remove excess diene)

Vacuum Distillation
(Purification)Crude product

Recycled
2,5-dimethyl-2,4-hexadiene

Ethyl Chrysanthemate
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Workflow for the synthesis of ethyl chrysanthemate.

This technical guide provides essential information for researchers and professionals working

with ethyl chrysanthemate. The summarized data and detailed protocols are intended to

facilitate laboratory work and further research into the applications of this important chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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